N-(3-methyl-1-(1H-1,2,4-triazol-1-yl)butan-2-yl)-2,2-diphenylacetamide

• IUPAC Name: N-[3-methyl-1-(1,2,4-triazol-1-yl)butan-2-yl]-2,2-diphenylacetamide
• InChI: InChI=1S/C21H24N4O/c1-16(2)19(13-25-15-22-14-23-25)24-21(26)20(17-9-5-3-6-10-17)18-11-7-4-8-12-18/h3-12,14-16,19-20H,13H2,1-2H3,(H,24,26)
• InChI Key: IUCWCQHFGOLXMU-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C(CN1C=NC=N1)NC(=O)C(C2=CC=CC=C2)C3=CC=CC=C3
• Molecular Formula: C21H24N4O
• Molecular Weight: 348.4 g/mol

Description

“N-(3-methyl-1-(1H-1,2,4-triazol-1-yl)butan-2-yl)-2,2-diphenylacetamide” is a complex organic compound. It contains a triazole ring, which is a five-membered ring with two carbon atoms and three nitrogen atoms. The compound also contains an amide group (CONH2) and a diphenyl group (two phenyl rings connected to the same atom).

Scientific Research Applications

Synthesis and Antiexudative Activity

• Research has delved into the synthesis and evaluation of pyrolin derivatives, including those related to N-(3-methyl-1-(1H-1,2,4-triazol-1-yl)butan-2-yl)-2,2-diphenylacetamide, demonstrating potential pharmacological benefits. For instance, the synthesis of new pyrolin derivatives has been accomplished, revealing anti-exudative properties in experimental models. Such studies highlight the compound's relevance in developing treatments with minimized toxicity and enhanced effectiveness (Chalenko et al., 2019).

Energetic Materials Development

• Investigations into compounds based on similar structures have shown applications in creating insensitive energetic materials. These studies involve synthesizing and characterizing derivatives for their thermal stabilities and detonation performance, demonstrating the compound's potential in material science (Yu et al., 2017).

Antimicrobial Activity

• The synthesis and biological evaluation of triazole-thiol and thiadiazole derivatives of the 1,2,4-triazole-3(5)-one class, including structures akin to the compound , have been explored for antimicrobial activities. These compounds display significant activity against a range of microbial strains, indicating the chemical's utility in developing new antimicrobial agents (Düğdü et al., 2014).

Anticonvulsant Properties

• Research into omega-(1H-1-imidazolyl)-N-phenylalkanoic acid amide derivatives, which share a structural resemblance, has revealed anticonvulsant activities. These findings suggest the compound's potential in contributing to the development of new treatments for seizures (Aktürk et al., 2002).

Herbicide Metabolism

• The metabolism of related compounds like diphenamid in plants and fungi has been studied, indicating the metabolic pathways that such chemicals undergo in biological systems. This research provides insights into the environmental and agricultural implications of using such compounds as herbicides (Kesner & Ries, 1967).